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Abstract
2,6-Diaminopyridine (DAP) is a versatile heterocyclic organic compound with significant

applications in medicinal chemistry, materials science, and chemical synthesis. This technical

guide provides an in-depth overview of the core chemical properties, structural features, and

common synthetic methodologies of 2,6-diaminopyridine. Quantitative data is presented in

structured tables for ease of reference, and a detailed experimental protocol for a common

synthesis route is provided. This document aims to serve as a comprehensive resource for

professionals utilizing 2,6-diaminopyridine in their research and development endeavors.

Chemical Properties and Structure
2,6-Diaminopyridine is a white to beige crystalline solid at room temperature.[1] Its structure

consists of a pyridine ring with two amino groups substituted at the 2 and 6 positions. This

arrangement of electron-donating amino groups on the pyridine ring significantly influences its

chemical reactivity and physical properties.
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A summary of the key physical and chemical properties of 2,6-diaminopyridine is presented in

the table below.

Property Value Reference

Molecular Formula C₅H₇N₃ [2]

Molecular Weight 109.13 g/mol [2]

Melting Point 117-122 °C [3][4]

Boiling Point 285 °C

pKa 6.13 ± 0.24

Solubility in Water 180 g/L

Flash Point 155 °C

Appearance
Beige to dark brown-gray

flakes or crystalline powder

Structural and Spectroscopic Data
The structural characteristics of 2,6-diaminopyridine have been elucidated through various

spectroscopic and crystallographic techniques.

Crystal Structure:

The crystal structure of 2,6-diaminopyridine has been determined by X-ray crystallography. In

the solid state, the molecule exhibits significant pyramidalization of the amino nitrogen atoms.

The crystal structure of the 2,6-diaminopyridinium chloride salt shows that the cation is

protonated at the pyridine nitrogen atom.
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Crystal System Parameter Value Reference

Space Group P b c a

a 5.1217 Å

b 9.8397 Å

c 21.914 Å

α 90°

β 90°

γ 90°

Spectroscopic Data:

¹H NMR: The proton NMR spectrum of 2,6-diaminopyridine has been recorded and is

available in spectral databases.

¹³C NMR: The carbon-13 NMR spectrum is also available and provides information on the

carbon framework of the molecule.

IR Spectroscopy: Infrared spectroscopy can be used to identify the characteristic vibrational

frequencies of the amino groups and the pyridine ring.

UV-Vis Spectroscopy: The UV-visible spectrum of 2,6-diaminopyridine shows absorption

peaks at approximately 244 nm and 308 nm.

Synthesis of 2,6-Diaminopyridine
Several synthetic routes to 2,6-diaminopyridine have been developed, with the Chichibabin

reaction and the amination of dihalopyridines being the most common.

Chichibabin Reaction
The Chichibabin reaction involves the direct amination of pyridine using sodium amide. This

method can be adapted to produce 2,6-diaminopyridine.
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Experimental Protocol: Synthesis of 2,6-Diaminopyridine via Chichibabin Reaction

Materials:

Sodium amide

Pyridine

Organic solvent (e.g., C8-C12 aromatic hydrocarbon or diphenyl ether)

Phase-transfer catalyst (e.g., C6-C9 aromatic amine or C2-C6 fatty alcohol amine)

Water

Procedure:

In a reaction vessel, heat a mixture of sodium amide, the organic solvent, and the phase-

transfer catalyst to 140-220 °C under an inert atmosphere.

Slowly add pyridine to the reaction mixture over a period of 0.5-3 hours while maintaining

the temperature.

Allow the Chichibabin reaction to proceed for 3-10 hours.

After the reaction is complete, cool the mixture to 50-100 °C.

Carefully add water to hydrolyze the reaction mixture.

Cool the mixture to 5-40 °C to induce crystallization of the product.

Collect the 2,6-diaminopyridine crystals by filtration.

The crude product can be further purified by recrystallization from a suitable solvent like

toluene.

Amination of Dihalopyridines
Another common method involves the substitution of halogens from a dihalopyridine with

amino groups. For example, 2,6-dichloropyridine or 2,6-dibromopyridine can be reacted with
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ammonia in the presence of a copper catalyst.

Experimental Protocol: Synthesis from 2,6-Dichloropyridine

Materials:

2,6-Dichloropyridine

Aqueous ammonia (30% by weight)

Copper(I) iodide (CuI)

Ammonium acetate

Liquid ammonia

Nitrogen gas

Procedure:

In a 600 mL autoclave equipped with a gas entrapment stirrer, add a solution of 5 g of CuI

in 120 g of aqueous ammonia.

To this mixture, add 77 g of ammonium acetate and 60 g of 2,6-dichloropyridine.

Purge the autoclave with nitrogen gas.

Add 24 g of liquid ammonia to the autoclave.

Heat the reaction mixture to 150°C for 8 hours with stirring.

Monitor the pressure throughout the reaction.

After the reaction is complete, allow the mixture to cool to room temperature and bring the

pressure back to atmospheric pressure.

The resulting 2,6-diaminopyridine can then be purified.
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Applications in Drug Development and Research
2,6-Diaminopyridine serves as a crucial intermediate in the synthesis of various

pharmaceutical compounds and is a valuable building block in medicinal chemistry.

Pharmaceutical Intermediate: It is a key precursor in the production of the urinary tract

analgesic phenazopyridine.

Antiviral and Antitumor Agents: Derivatives of 2,6-diaminopyridine have been synthesized

and investigated for their potential antitumor and antiviral activities.

Coordination Chemistry: The nitrogen atoms in 2,6-diaminopyridine can coordinate with

metal ions, making it a useful ligand in the synthesis of metal complexes with potential

catalytic or therapeutic applications.

Molecular Sensing: Its derivatives can be used as molecular sensors for the detection of

nucleic acid bases.

Safety and Handling
2,6-Diaminopyridine is toxic if swallowed and causes skin and serious eye irritation. It may

also cause respiratory irritation. Appropriate personal protective equipment, including gloves,

safety goggles, and a lab coat, should be worn when handling this compound. Work should be

conducted in a well-ventilated area or a chemical fume hood. Store in a cool, dry place away

from incompatible materials such as strong oxidizing agents.

Logical Workflow for Synthesis
The following diagram illustrates a generalized workflow for the synthesis and purification of

2,6-diaminopyridine.

Reactants
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Caption: Generalized workflow for the synthesis of 2,6-diaminopyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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